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molecular formula C13H16FN3 B1501293 3-(tert-Butyl)-1-(3-fluorophenyl)-1H-pyrazol-5-amine CAS No. 476637-06-6

3-(tert-Butyl)-1-(3-fluorophenyl)-1H-pyrazol-5-amine

Cat. No. B1501293
CAS RN: 476637-06-6
M. Wt: 233.28 g/mol
InChI Key: IAVMYZXRASMAQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09320739B2

Procedure details

The title compound was prepared from 3-Fluorophenylhydrazine hydrochloride (1.30 g, 8.0 mmol) and 4,4-Dimethyl-3-oxopentanenitrile (1.0 g, 8.0 mmol) using the procedure in Example 161A Step 3 to give 3-tert-butyl-1-(3-fluorophenyl)-1H-pyrazol-5-amine (1.24 g, 5.32 mmol, 67%). 1H NMR (300 MHz, DMSO-d6) δ 7.49-7.41 (m, 3H), 7.10 (br s, 1H), 5.41 (s, 1H), 5.35 (br s, 2H), 1.21 (s, 9H); LC-MS (ESI) m/z 234 (M+H)+.
Name
3-Fluorophenylhydrazine hydrochloride
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
4,4-Dimethyl-3-oxopentanenitrile
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
title compound
Name
3-tert-butyl-1-(3-fluorophenyl)-1H-pyrazol-5-amine
Yield
67%

Identifiers

REACTION_CXSMILES
Cl.[F:2][C:3]1[CH:4]=[C:5]([NH:9][NH2:10])[CH:6]=[CH:7][CH:8]=1.[CH3:11][C:12]([CH3:19])([CH3:18])[C:13](=O)[CH2:14][C:15]#[N:16]>>[C:12]([C:13]1[CH:14]=[C:15]([NH2:16])[N:9]([C:5]2[CH:6]=[CH:7][CH:8]=[C:3]([F:2])[CH:4]=2)[N:10]=1)([CH3:19])([CH3:18])[CH3:11] |f:0.1|

Inputs

Step One
Name
3-Fluorophenylhydrazine hydrochloride
Quantity
1.3 g
Type
reactant
Smiles
Cl.FC=1C=C(C=CC1)NN
Name
4,4-Dimethyl-3-oxopentanenitrile
Quantity
1 g
Type
reactant
Smiles
CC(C(CC#N)=O)(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
[Compound]
Name
title compound
Type
product
Smiles
Name
3-tert-butyl-1-(3-fluorophenyl)-1H-pyrazol-5-amine
Type
product
Smiles
C(C)(C)(C)C1=NN(C(=C1)N)C1=CC(=CC=C1)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 5.32 mmol
AMOUNT: MASS 1.24 g
YIELD: PERCENTYIELD 67%
YIELD: CALCULATEDPERCENTYIELD 66.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.